Cas no 58584-94-4 (2,6-Dichloro-3-methylpyridine)

2,6-Dichloro-3-methylpyridine is a halogenated pyridine derivative with significant utility in organic synthesis and agrochemical applications. Its molecular structure, featuring chlorine substituents at the 2- and 6-positions and a methyl group at the 3-position, enhances reactivity in nucleophilic substitution and coupling reactions. This compound serves as a key intermediate in the production of herbicides, insecticides, and pharmaceutical precursors. Its high purity and stability under standard conditions make it suitable for precision chemical manufacturing. The electron-withdrawing effects of the chlorine atoms further facilitate regioselective functionalization, enabling tailored modifications for specialized applications. Proper handling is advised due to its potential reactivity.
2,6-Dichloro-3-methylpyridine structure
2,6-Dichloro-3-methylpyridine structure
Product Name:2,6-Dichloro-3-methylpyridine
CAS No:58584-94-4
MF:C6H5Cl2N
MW:162.016599416733
MDL:MFCD00137847
CID:57297
PubChem ID:817088
Update Time:2025-06-07

2,6-Dichloro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-3-methylpyridine
    • 2,6-Dichloro-5-Methylpyridine
    • 2,5-DIAMINOHYDROQUINONE DIHYDROCHLORIDE
    • 2,6-Dichlor-3-methyl-pyridin
    • 2,6-dichloro-3-methyl-pyridine
    • 2,6-Dichloro-3-picoline
    • 3-methyl-2,6-dichloropyridine
    • Pyridine, 2,6-dichloro-3-methyl-
    • PubChem24157
    • KSC608K6N
    • KNIKCOPEHZTQJV-UHFFFAOYSA-N
    • Pyridine,2,6-dichloro-3-methyl-
    • EBD50072
    • FCH839727
    • 2,6-bis(chloranyl)-3-methyl-pyridine
    • TRA0040150
    • OR17532
    • LS20613
    • B
    • MDL: MFCD00137847
    • Inchi: 1S/C6H5Cl2N/c1-4-2-3-5(7)9-6(4)8/h2-3H,1H3
    • InChI Key: KNIKCOPEHZTQJV-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC=C(N=1)Cl

Computed Properties

  • Exact Mass: 160.98000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Melting Point: 54-57°C
  • Flash Point: 117.1℃
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 12.89000
  • LogP: 2.69680

2,6-Dichloro-3-methylpyridine Security Information

2,6-Dichloro-3-methylpyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-3-methylpyridine Pricemore >>

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2,6-Dichloro-3-methylpyridine Production Method

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